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Compound of Interest

Compound Name: Aureothin

Cat. No.: B1665325

This guide provides essential safety and logistical information for the proper handling and
disposal of aureothin, a potent antibiotic and nematicidal agent. Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to prevent environmental
contamination. Aureothin is a hazardous substance and must be handled with care by trained
professionals in a controlled laboratory setting.

Hazard Identification and Safety Data

Aureothin presents significant health and environmental hazards. It is crucial to be fully aware
of its toxicological properties before handling.

Hazard Category Classification Source
Acute Oral Toxicity Fatal if swallowed (Category 2)  [1][2]
o Fatal in contact with skin
Acute Dermal Toxicity [1][2]
(Category 2)
Acute Inhalation Toxicity Harmful if inhaled (Category 4)  [1][2]
o Causes serious eye irritation
Eye Irritation [11[2]

(Category 2A)

i . Very toxic to aquatic life with
Aquatic Toxicity _ [3]
long-lasting effects
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Personal Protective Equipment (PPE) and Handling
Protocols

Strict adherence to safety protocols is mandatory when working with aureothin to minimize
exposure risk.

Handling Aureothin:

e Avoid Contact: Prevent any contact with skin, eyes, and clothing.[1]

» Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3]
¢ Ingestion and Inhalation: Avoid ingestion and inhalation of the powder or any aerosols.[1]

o Personal Hygiene: Do not eat, drink, or smoke in areas where aureothin is handled. Wash
hands and any exposed skin thoroughly after handling.[1][3]

o Storage: Store aureothin in a tightly sealed container in a cool, well-ventilated area.
Recommended storage temperatures are -20°C for the powdered form and -80°C when in
solvent.[3] Keep away from incompatible materials such as strong acids, alkalis, and
oxidizing agents.[3]

Required Personal Protective Equipment (PPE):

Gloves: Wear compatible chemical-resistant gloves.[1]

Eye Protection: Use chemical safety goggles or a face shield.[1]

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: If working outside a fume hood or if there is a risk of aerosolization,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Spill and Exposure Procedures

In the event of a spill or exposure, immediate and appropriate action is necessary.

First Aid Measures:
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If Swallowed: Immediately call a poison control center or doctor. Do not induce vomiting.[1]

[2]

If on Skin: Gently wash with plenty of soap and water. Immediately remove contaminated
clothing.[1]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. Call a poison control center or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek immediate medical attention.[1]

Spill Containment and Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear all required PPE, including respiratory protection.

Prevent the spill from entering drains or waterways.[1][3]

For solid spills, carefully collect the material without creating dust.

For liquid spills, absorb with an inert, non-combustible material (e.g., sand, earth,
vermiculite).

Place the collected material into a suitable, labeled container for hazardous waste disposal.

[1]

Thoroughly clean the contaminated area.

Aureothin Disposal Workflow

The following diagram illustrates the step-by-step procedure for the safe disposal of aureothin

waste.
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Option 1:

Primary Method Dissolve in a combustible solvent

and burn in a chemical incinerator
with an afterburner.

A

Preparation & Handling Waste Collection

Wear Full PPE . Place in Labeled, Option 2:
(Gloves, Goggles, Lab Coat, Handle in Ventilated Area L, - Collect Aureothin Waste Approved Hazardous rematve Dispose of through an
(Fume Hood) (Solid, Liquid, Contaminated Materials) . "
Respirator as needed) Waste Container approved waste disposal plant.

Do NOT discharge

into drains or
environment.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of aureothin waste.

Detailed Disposal Protocol

Aureothin and any materials contaminated with it are considered hazardous waste and must
be disposed of accordingly.

e Segregation of Waste:

o Keep aureothin waste separate from other chemical waste streams to avoid potential
reactions.[4]

o Contaminated materials such as gloves, pipette tips, and labware must also be treated as
hazardous waste.

e \Waste Collection:
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o Collect all aureothin waste in a designated, properly labeled, and sealed container. The
container should be compatible with the waste type (solid or liquid).

o The label should clearly indicate "Hazardous Waste" and "Aureothin.”

e Disposal Method:

o The recommended method of disposal is to dissolve or mix the aureothin waste with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
an exhaust air scrubber.[1]

o Alternatively, the sealed waste container must be sent to an approved hazardous waste
disposal plant.[3] Follow all local, state, and federal regulations for hazardous waste
disposal.[1]

o Prohibited Disposal:

o Under no circumstances should aureothin or its containers be disposed of in regular trash
or poured down the drain.[1] Aureothin is very toxic to aquatic life, and release into the
sewer system or the environment can have severe long-lasting consequences.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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